Cas no 2227900-60-7 (rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227900-60-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6227857
• PubChem ID: 165503989
• Update Time: 2025-06-08

rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid
• 2227900-60-7
• EN300-1454470

• Inchi： 1S/C12H14ClNO2/c1-7-4-8(2-3-11(7)13)9-5-14-6-10(9)12(15)16/h2-4,9-10,14H,5-6H2,1H3,(H,15,16)/t9-,10+/m0/s1
• InChI Key： XUQHHIFYKSHBDY-VHSXEESVSA-N
• SMILES： ClC1C=CC(=CC=1C)[C@@H]1CNC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS: 2227900-60-7)

The compound rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid (CAS: 2227900-60-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative has been identified as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported the optimized synthetic route for this compound with improved yield and enantiomeric purity. The researchers developed a novel asymmetric hydrogenation protocol using a chiral ruthenium catalyst, achieving >99% ee for the desired (3R,4S) isomer. This advancement is particularly significant as the stereochemistry at the 3- and 4-positions of the pyrrolidine ring has been shown to critically influence biological activity in subsequent derivatives.

Pharmacological characterization studies have revealed that this compound exhibits moderate affinity for several neurotransmitter transporters, particularly the serotonin transporter (SERT) and norepinephrine transporter (NET), with Ki values in the low micromolar range. These findings, published in ACS Chemical Neuroscience (2024), suggest potential applications in central nervous system disorders, though further structural optimization is required to improve selectivity and potency.

Recent computational modeling studies have provided insights into the molecular interactions of this scaffold with various biological targets. Molecular docking simulations indicate that the carboxylic acid moiety forms critical hydrogen bonds with key residues in target proteins, while the chloro-methylphenyl group contributes to hydrophobic interactions. These findings are guiding the design of next-generation derivatives with improved target engagement.

The compound has also shown promise as a building block for the development of covalent inhibitors. A 2024 Nature Chemical Biology publication demonstrated its utility in creating targeted covalent modifiers through strategic functionalization of the pyrrolidine nitrogen. This approach has yielded potent and selective inhibitors of specific protein targets involved in inflammatory pathways.

Ongoing research is exploring the metabolic stability and pharmacokinetic properties of this scaffold. Preliminary ADME studies indicate moderate oral bioavailability in rodent models, with the carboxylic acid group presenting both challenges and opportunities for prodrug development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for various indications.

Future research directions include further exploration of structure-activity relationships, development of more efficient synthetic methodologies, and evaluation of therapeutic potential in disease models. The unique structural features of rac-(3R,4S)-4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylic acid continue to make it a valuable scaffold for medicinal chemistry exploration.